Cas no 1361541-94-7 ([3-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine)

• Product Name: [3-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine
• CAS No: 1361541-94-7
• MF: C₁₄H₁₃Cl₃FN
• MW: 320.617124319077
• CID: 4967889
• Update Time: 2025-11-03

[3-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [3-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

• Inchi： 1S/C14H13Cl3FN/c1-19(2)11-5-3-4-10(18)12(11)8-6-7-9(15)14(17)13(8)16/h3-5,7-8H,6H2,1-2H3
• InChI Key： DBNRKEURNUMOQB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CCC1C1C(=CC=CC=1N(C)C)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• XLogP3: 4.9
• Topological Polar Surface Area: 3.2

Additional information on [3-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

Research Brief on [3-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS: 1361541-94-7)

Recent studies on the compound [3-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS: 1361541-94-7) have highlighted its potential applications in medicinal chemistry and drug development. This structurally unique molecule, characterized by its fluoro-phenyl and trichlorocyclohexadienyl moieties, has garnered attention due to its promising biological activities and synthetic versatility. Researchers have explored its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of antimicrobial and anti-inflammatory drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action, revealing its ability to modulate specific enzymatic pathways involved in inflammatory responses. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding affinity of this compound to target proteins, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The results demonstrated a significant inhibitory effect, suggesting its potential as a dual COX-2/5-LOX inhibitor, which could offer advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in terms of reduced side effects.

Further research has explored the antimicrobial properties of [3-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic enzymes. These findings position it as a promising scaffold for the development of new antibiotics to address the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of this compound. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new methodology employs greener solvents and catalytic systems, aligning with the principles of sustainable chemistry. This development is particularly significant for scaling up production for preclinical and clinical studies.

Ongoing research is investigating the pharmacokinetic properties and toxicity profile of [3-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine. Preliminary data from animal studies indicate favorable absorption and distribution characteristics, with moderate metabolic stability. However, further optimization may be required to improve its drug-like properties and reduce potential hepatotoxicity observed at higher doses. These studies are crucial for determining the compound's viability as a drug candidate.

The compound's unique chemical structure also makes it an interesting subject for computational chemistry studies. Recent quantum mechanical calculations and molecular dynamics simulations have provided insights into its conformational flexibility and electronic properties, which are valuable for structure-activity relationship (SAR) analyses and future molecular design efforts.

In conclusion, [3-Fluoro-2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS: 1361541-94-7) represents a multifaceted compound with significant potential in pharmaceutical research. Its diverse biological activities, coupled with recent synthetic advancements, make it a valuable asset in the development of novel therapeutic agents. Future research directions may focus on structural modifications to enhance selectivity and reduce toxicity, as well as comprehensive preclinical evaluations to assess its therapeutic potential in various disease models.